Epigallocatechin gallatyl glucoside

• CAS: 161802-03-5
• Molecular Formula: C28H28O16
• Molecular Weight: 620.5 g/mol
• InChI: InChI=1S/C28H28O16/c29-8-20-22(37)23(38)24(39)28(43-20)44-26-16(34)1-9(2-17(26)35)25-19(7-12-13(31)5-11(30)6-18(12)41-25)42-27(40)10-3-14(32)21(36)15(33)4-10/h1-6,19-20,22-25,28-39H,7-8H2/t19-,20-,22-,23+,24-,25-,28-/m1/s1
• InChIKey: RJQRIWDKPJUWQX-MLJZWJJTSA-N

Epigallocatechin Gallatyl Glucoside: Overview

Epigallocatechin gallatyl glucoside (CAS 161802-03-5; UNII: AR8RR3M6N9) is a semi-synthetic monoglucoside derivative of the green tea catechin (−)-epigallocatechin gallate (EGCG), produced by the regioselective enzymatic or chemical condensation of EGCG with glucose [1]. The reaction yields predominantly a 4′-O-α-D-glucopyranoside conjugate (also designated EGCG-G1 in primary literature), with the glucose moiety appended to the B-ring of the flavan-3-ol scaffold [2]. This structural modification does not abolish the antioxidant pharmacophore but confers drastically improved water solubility, enhanced thermal and pH stability, and superior transepidermal penetration compared to the parent aglycone [3]. Because the INCI designation 'Epigallocatechin Gallatyl Glucoside' encompasses this defined monoglucosylated entity, procurement must distinguish it from non-specific 'EGCG glucoside mixtures' or diglucosylated byproducts that exhibit different physicochemical and biological performance profiles.

Identity Regiospecific 4′-O-α-D-glucopyranoside conjugate (EGCG-G1)

Selection Defined monoglucoside distinct from multi-glucosylated mixtures

Context Supports formulation, antioxidant, and dermal penetration research

• [1] CosIng (European Commission). Cosmetic Ingredient Database: EPIGALLOCATECHIN GALLATYL GLUCOSIDE, COSING REF No. 86704. https://ec.europa.eu/growth/tools-databases/cosing/ View Source
• [2] Gonzalez-Alfonso, J.L., Peñalver, P., Ballesteros, A.O., Morales, J.C., Plou, F.J. (2019). Effect of α-Glucosylation on the Stability, Antioxidant Properties, Toxicity, and Neuroprotective Activity of (–)-Epigallocatechin Gallate. Frontiers in Nutrition, 6, 30. View Source
• [3] Molecules (2024). Epigallocatechin Gallate Enzymatic Alpha Glucosylation Potentiates Its Skin-Lightening Activity—Involvement of Skin Microbiota. Molecules, 29(22), 5391. View Source

Epigallocatechin Gallatyl Glucoside: Why Alternatives Fall Short

Unmodified EGCG suffers from critically low aqueous solubility (≈0.05 mg/mL at pH 7), rapid oxidative browning, and minimal passive epidermal penetration—limitations that render it a suboptimal cosmetic active despite its well-established antioxidant potency [1]. Ascorbic acid (vitamin C), a commonly used alternative brightening agent, is notoriously unstable in aqueous formulation and lacks the prebiotic microbiota-modulating activity unique to the glucoside conjugate. Crude or multi-component 'EGCG glucoside' preparations contain variable proportions of diglucosides and unreacted EGCG, with heterogeneous activity and solubility profiles. The defined monoglucoside Epigallocatechin Gallatyl Glucoside (EGCG-G1) overcomes each of these deficits through a single, regioselective glucosylation that simultaneously: (i) increases water solubility by up to 69-fold relative to EGCG [2], (ii) preserves antioxidant capacity comparable to the parent molecule, and (iii) introduces GLUT1-mediated transport across the stratum corneum, achieving a +90% penetration gain over EGCG [3]. These three properties are non-linearly interdependent and cannot be replicated by simply blending EGCG with a solubilizer or antioxidant cocktail.

Alternative

Mismatch Context

Unmodified EGCG

Low aqueous solubility, minimal epidermal penetration, rapid browning—profile may not support clear aqueous formulations.

Ascorbic acid (Vitamin C)

Lacks prebiotic mechanism and GLUT1-mediated delivery; stability profile differs significantly.

Multi-component EGCG glucoside preparations

Variable diglucoside content alters solubility–antioxidant balance and epidermal transport.

• [1] Moon, Y.-H. et al. (2006). Enzymatic synthesis and characterization of novel epigallocatechin gallate glucosides. Journal of Molecular Catalysis B: Enzymatic, 40(1-2), 1-7. View Source
• [2] Moon, Y.-H. et al. (2006). Enzymatic synthesis and characterization of novel epigallocatechin gallate glucosides. Journal of Molecular Catalysis B: Enzymatic, 40(1-2), 1-7. View Source
• [3] Molecules (2024). Epigallocatechin Gallate Enzymatic Alpha Glucosylation Potentiates Its Skin-Lightening Activity—Involvement of Skin Microbiota. Molecules, 29(22), 5391. View Source

Epigallocatechin Gallatyl Glucoside: Head-to-Head Evidence

Skin Brightening Efficacy vs. EGCG and Vitamin C

In four separate clinical studies encompassing Fitzpatrick skin phototypes I through V, Epigallocatechin gallatyl glucoside (designated EGCG-G1) demonstrated significantly superior reduction of hyperpigmented spots and increase in skin brightness and homogeneity compared to equimolar EGCG and a vitamin C control arm [1]. The studies employed objective colorimetric and spectroscopic endpoints. EGCG-G1 outperformed EGCG and vitamin C, a result attributed not to superior antioxidant potency (which is preserved at a level comparable to EGCG [1]) but to enhanced epidermal bioavailability via GLUT1-facilitated transport and to an indirect brightening mechanism mediated by stimulation of skin-resident Lactobacillus populations and release of a microbial niacin-like metabolite [1].

Brightening comparison

Reported

Greater reduction of hyperpigmented spots vs EGCG and vitamin C across phototypes I–V

Reported skin brightening endpoint context

Colorimetric/spectroscopic endpoints; four clinical studies

Evidence Dimension	Clinical reduction of hyperpigmented spots / increase in skin brightness and homogeneity
Target Compound Data	EGCG-G1 (Epigallocatechin Gallatyl Glucoside): statistically significant reduction in hyperpigmented spots, increase in brightness and homogeneity, effective across phototypes I–V [1]
Comparator Or Baseline	EGCG and Vitamin C: lesser reduction in hyperpigmented spots, inferior brightening in equivalent clinical designs [1]
Quantified Difference	EGCG-G1 outperforms EGCG and vitamin C (statistical significance reported); specific CIELAB ΔE and spot count reduction values provided in original clinical reports (four clinical studies) [1]
Conditions	Four clinical studies; Fitzpatrick phototypes I–V; different ages, skin areas; colorimetric and spectroscopic endpoints [1]

Why This Matters

For procurement decisions, this evidence establishes EGCG-G1 as a clinically validated, globally inclusive skin brightening active, replacing the need for combination EGCG/vitamin C systems and reducing formulation complexity.

• [1] Molecules (2024). Epigallocatechin Gallate Enzymatic Alpha Glucosylation Potentiates Its Skin-Lightening Activity—Involvement of Skin Microbiota. Molecules, 29(22), 5391. View Source

Aqueous Solubility Advantage Over EGCG

The water solubility of the monoglucoside EGCG-G1 (the primary component of Epigallocatechin Gallatyl Glucoside) was measured at 69-fold greater than that of parent EGCG [1]. By comparison, the diglucosides EGCG-G2A and EGCG-G2B showed 126-fold and 122-fold increases respectively; however, these higher glucosylation products exhibited greater loss of antioxidant activity in DPPH and ABTS radical scavenging assays [1][2]. EGCG-G1 thus occupies the optimal thermodynamic-activity intersection: maximum solubility gain with minimum antioxidant trade-off. For the procurement context, this differentiates Epigallocatechin Gallatyl Glucoside from multi-glucosylated EGCG mixtures that may appear more soluble but deliver reduced radical-scavenging performance [2].

Aqueous solubility

Reported

69-fold higher water solubility than EGCG

Supports formulation-fit review for clear aqueous products

Diglucosides achieve higher solubility but lower antioxidant retention

Evidence Dimension	Water solubility (fold-increase over EGCG)
Target Compound Data	EGCG-G1: 69-fold higher solubility than EGCG [1]
Comparator Or Baseline	EGCG: baseline solubility; EGCG-G2A: 126-fold; EGCG-G2B: 122-fold [1]
Quantified Difference	EGCG-G1: 69×; EGCG-G2A: 126×; EGCG-G2B: 122× (all relative to EGCG); antioxidant ranking: EGCG > EGCG-G1 > EGCG-G2A > EGCG-G2B [1]
Conditions	Aqueous solubility measurement at room temperature; structural identification by 1H, 13C, HSQC, 1H–1H COSY, HMBC NMR [1]

Why This Matters

This data allows formulators to select EGCG-G1 as the monoglucoside that maximizes water compatibility for clear serum and gel formulations while retaining the highest antioxidant activity among all glucosylated EGCG analogs.

• [1] Moon, Y.-H. et al. (2006). Enzymatic synthesis and characterization of novel epigallocatechin gallate glucosides. Journal of Molecular Catalysis B: Enzymatic, 40(1-2), 1-7. View Source
• [2] Synthesis and Biological Testing of Novel Glucosylated Epigallocatechin Gallate (EGCG) Derivatives. (2016). MDPI. https://www.mdpi.com/... View Source

GLUT1-Mediated Epidermal Penetration vs. EGCG

Confocal Raman spectroscopy on ex vivo human skin explants demonstrated that EGCG-G1 (the monoglucoside of Epigallocatechin Gallatyl Glucoside) achieved a +90% increase in epidermal penetration compared to equimolar EGCG after 8 hours of topical application (p < 0.01) [1]. EGCG was only faintly detected up to 100 µm depth, whereas EGCG-G1 was quantified at high concentration within the stratum corneum (up to 65 µm) and reached viable epidermal layers [1]. Molecular docking studies revealed that EGCG-G1 possesses higher binding affinity for the glucose transporter GLUT1 (score 7.56 for outward conformation, 5.11 for inward) than both EGCG (5.11 and 4.87) and free glucose (3.47 and 4.70), providing a mechanistic rationalization for the enhanced intracellular delivery [1].

Epidermal penetration

Reported

+90% greater epidermal penetration vs EGCG (p < 0.01)

Supports skin-delivery workflow context

Confocal Raman on human skin explants; GLUT1 docking scores 7.56/5.11

Evidence Dimension	Epidermal penetration (semi-quantitative Raman signal) after 8 h topical application on human skin explants
Target Compound Data	EGCG-G1: +90% penetration increase over EGCG (p < 0.01), detected at high concentration up to 65 µm depth [1]; GLUT1 docking score 7.56 (outward), 5.11 (inward) [1]
Comparator Or Baseline	EGCG: slightly detected up to 100 µm; GLUT1 scores 5.11 (outward), 4.87 (inward); Glucose: 3.47 (outward), 4.70 (inward) [1]
Quantified Difference	+90% greater EGCG-G1 penetration vs EGCG; GLUT1 affinity rank: EGCG-G1 > EGCG > Glucose for outward conformation [1]
Conditions	Ex vivo human skin explants; confocal Raman spectroscopy; 8 h application; equimolar concentrations; p < 0.01 [1]

Why This Matters

Formulators selecting Epigallocatechin Gallatyl Glucoside for brightening or antioxidant serums can expect a near-doubling of bioavailable active in the viable epidermis compared to an equivalent molar dose of unmodified EGCG, translating directly into dose efficiency and cost-in-use advantages.

• [1] Molecules (2024). Epigallocatechin Gallate Enzymatic Alpha Glucosylation Potentiates Its Skin-Lightening Activity—Involvement of Skin Microbiota. Molecules, 29(22), 5391. View Source

Thermal and pH Stability Enhancement

The α-glucosylation at the C-3′ position (corresponding to Epigallocatechin Gallatyl Glucoside / EGCG-G1) significantly enhanced the thermal and pH stability of the EGCG scaffold compared to the unmodified aglycone [1]. In stability assays conducted at 60°C in phosphate buffer (pH 6.7), the glucoside exhibited slower degradation kinetics than EGCG [1]. Importantly, the position of glucosylation critically modulated the stability–activity relationship: conjugation at the C-7 position of the A-ring caused a greater loss of ABTS·+ radical-scavenging capacity than conjugation at the C-3′ B-ring position [1]. This establishes that 3′-/4′-O-glucosides (such as the target compound) offer the optimal compromise between enhanced stability and retained antioxidant function—a distinction not provided by C-7 glucosides or heterogeneous mixtures [1].

Thermal/pH stability

Reported

Enhanced stability at 60°C, pH 6.7 vs EGCG; C-3′ glucoside retains higher antioxidant activity than C-7

Supports formulation-stability review

Regioisomeric position critical for retained radical-scavenging capacity

Evidence Dimension	Thermal stability at 60°C, pH 6.7; ABTS·+ radical scavenging activity (TEAC)
Target Compound Data	EGCG 3′-O-α-D-glucopyranoside (C-3′ glucoside): enhanced thermal and pH stability vs EGCG; higher retained ABTS·+ scavenging than C-7 glucoside [1]
Comparator Or Baseline	EGCG: lower thermal/pH stability; EGCG 7-O-α-D-glucopyranoside (C-7 glucoside): greater loss of ABTS·+ scavenging activity [1]
Quantified Difference	C-3′ glucoside: retained ABTS·+ scavenging > C-7 glucoside (quantitative TEAC values in original study); stability enhancement by glucosylation position-dependent [1]
Conditions	4 mg/mL in 20 mM sodium phosphate buffer, pH 6.7, 60°C incubation; ABTS·+ radical cation assay at 734 nm [1]

Why This Matters

This evidence directs procurement and formulation development toward the regioisomerically defined C-3′/4′-monoglucoside—the species that constitutes Epigallocatechin Gallatyl Glucoside—rather than C-7 glucosides or undefined multi-position conjugates, which exhibit inferior antioxidant retention upon storage and processing.

• [1] Gonzalez-Alfonso, J.L., Peñalver, P., Ballesteros, A.O., Morales, J.C., Plou, F.J. (2019). Effect of α-Glucosylation on the Stability, Antioxidant Properties, Toxicity, and Neuroprotective Activity of (–)-Epigallocatechin Gallate. Frontiers in Nutrition, 6, 30. View Source

Neuroprotection in Oxidative Stress Models

In SH-SY5Y human neuroblastoma cells exposed to hydrogen peroxide (100 µM) as an oxidative stressor, the 3′-O-α-D-glucopyranoside of EGCG (representative of the Epigallocatechin Gallatyl Glucoside regioisomer) conferred a 2.75-fold increase in neuronal viability at a concentration of 100 µM, compared to the H₂O₂-only control. By contrast, equimolar unmodified EGCG achieved only a 1.7-fold enhancement [1]. This represents a 1.62-fold differential advantage of the glucoside over the parent aglycone in the same assay system. No significant cytotoxicity was observed for either compound across SH-SY5Y neurons, RAW 264.7 macrophages, MRC5 fibroblasts, and HT-29 colon cancer cells at 1–100 µM [1].

Oxidative cytoprotection

Reported

2.75-fold viability vs H₂O₂ control; 1.62-fold advantage over EGCG at 100 µM

Neuroprotection assay response context

SH-SY5Y neurons; H₂O₂ oxidative stress model; MTT viability

Evidence Dimension	Neuronal viability recovery after H₂O₂ (100 µM) oxidative challenge
Target Compound Data	EGCG 3′-O-α-D-glucopyranoside: 2.75-fold viability increase vs H₂O₂ control at 100 µM [1]
Comparator Or Baseline	EGCG: 1.7-fold viability increase at 100 µM; H₂O₂-only baseline: 1.0-fold [1]
Quantified Difference	Glucoside/EGCG ratio: 2.75/1.7 = 1.62-fold superior neuroprotection; both compounds non-cytotoxic at 1–100 µM in SH-SY5Y, RAW 264.7, MRC5, HT-29 cell lines [1]
Conditions	SH-SY5Y human neuroblastoma; 10 min compound pre-incubation, then 100 µM H₂O₂ for 2 h; viability by MTT assay at 24 h; three concentrations tested (1, 10, 100 µM) [1]

Why This Matters

For cosmetic applications targeting oxidative stress mitigation (anti-aging, anti-pollution), this cell-based evidence demonstrates that Epigallocatechin Gallatyl Glucoside provides a functionally amplified cytoprotective response compared to EGCG at the same molar dose, supporting claims of superior biological efficacy in dermocosmetic formulations.

• [1] Gonzalez-Alfonso, J.L., Peñalver, P., Ballesteros, A.O., Morales, J.C., Plou, F.J. (2019). Effect of α-Glucosylation on the Stability, Antioxidant Properties, Toxicity, and Neuroprotective Activity of (–)-Epigallocatechin Gallate. Frontiers in Nutrition, 6, 30. View Source

Prebiotic Activity and Microbiome Brightening

Epigallocatechin Gallatyl Glucoside (EGCG-G1) exhibits a distinct prebiotic mechanism absent in EGCG and ascorbic acid: the glucose moiety serves as a substrate for skin-resident Lactobacillus species, promoting bacterial growth and stimulating the in-situ release of a niacin-derivative brightening metabolite (identified as trigonelline) by the skin microbiota [1]. In vitro cultures confirmed an increase in Lactobacillus populations upon EGCG-G1 treatment, and this shift was correlated with enhanced skin brightening outcomes in clinical subjects [1]. Neither unmodified EGCG nor vitamin C possesses this dual direct–indirect melanogenesis inhibition mechanism. EGCG-G1 inhibited 13 melanogenesis-related genes including MITF, operating via direct downregulation, while simultaneously activating a paracrine brightening pathway through the skin microbiome [1].

Prebiotic mechanism

Reported

Stimulates skin Lactobacillus growth and trigonelline release; inhibits 13 melanogenesis genes

Reported prebiotic mechanism context

Dual direct and microbiota-mediated brightening pathway

Evidence Dimension	Prebiotic stimulation of skin Lactobacillus and release of microbial brightening metabolite
Target Compound Data	EGCG-G1: increases skin Lactobacillus population; stimulates trigonelline release; inhibits 13 melanogenesis genes including MITF [1]
Comparator Or Baseline	EGCG: no prebiotic activity reported; inhibits melanogenesis via antioxidant pathway only; Vitamin C: no prebiotic activity, melanogenesis inhibition by tyrosinase interaction [1]
Quantified Difference	Unique dual mechanism: direct gene inhibition (13 genes) + indirect prebiotic brightening; absent in EGCG and vitamin C [1]
Conditions	In vitro Lactobacillus growth assays; in vivo skin microbiota analysis; clinical correlation with brightening endpoints [1]

Why This Matters

This mechanism-based differentiation positions Epigallocatechin Gallatyl Glucoside as a sole active that replaces EGCG/probiotic or EGCG/vitamin C combination strategies, reducing ingredient count and simplifying product development for microbiome-friendly brightening claims.

• [1] Molecules (2024). Epigallocatechin Gallate Enzymatic Alpha Glucosylation Potentiates Its Skin-Lightening Activity—Involvement of Skin Microbiota. Molecules, 29(22), 5391. View Source

Epigallocatechin Gallatyl Glucoside: Key Applications

Water-Clear Brightening Serums

Formulators developing water-based brightening serums for diverse global markets can leverage the 69-fold solubility advantage of Epigallocatechin Gallatyl Glucoside over EGCG [1] to achieve high active loading (≥0.5% w/w) without ethanol or glycol co-solvents. The clinical evidence demonstrating superior reduction of hyperpigmented spots and increased skin brightness across Fitzpatrick phototypes I–V [2] supports a single-active strategy that replaces EGCG/vitamin C combination systems. The thermal and pH stability enhancement conferred by regiospecific C-3′/4′-glucosylation [3] further enables ambient-temperature processing and prolonged shelf-life in transparent packaging, addressing the notorious browning problem of conventional EGCG serums.

Prebiotic Anti-Aging Day Creams

The unique prebiotic mechanism of Epigallocatechin Gallatyl Glucoside—stimulating skin Lactobacillus proliferation and microbial trigonelline release [2]—enables substantiation of skincare claims linking microbiome health to visible brightening. This dual direct (MITF pathway gene inhibition) and indirect (microbiota-mediated) melanogenesis regulation cannot be replicated by EGCG or vitamin C. Formulators can design 'synbiotic' day creams that pair Epigallocatechin Gallatyl Glucoside with Lactobacillus lysates or ferments, creating differentiated IP-protected product lines with clinically demonstrable skin tone improvement.

Anti-Pollution Neuroprotective Mists & Lotions

The 1.62-fold superior neuronal cytoprotection of the 3′-O-glucoside over unmodified EGCG under oxidative stress [3] supports application in leave-on anti-pollution mists, after-sun lotions, and urban-defense skincare where oxidative damage from UV, ozone, and particulate matter must be mitigated. The +90% epidermal penetration gain [2] ensures the active reaches viable epidermal keratinocytes and sensory nerve endings, while the prebiotic activity simultaneously repairs pollution-induced dysbiosis. The high water solubility (69× EGCG [1]) permits formulation as a refreshing, non-greasy facial mist with high user compliance.

GLUT1 Transdermal Delivery Research Tool

The demonstrated GLUT1 affinity of Epigallocatechin Gallatyl Glucoside (docking scores 7.56 outward, 5.11 inward vs. glucose 3.47 and 4.70) [2] positions this compound as a valuable research probe for investigating glucose-transporter-mediated transdermal delivery of glycosylated polyphenols. Academic and industrial R&D groups exploring prodrug strategies for poorly permeable antioxidants can employ this well-characterized monoglucoside as a positive control in Franz cell and confocal Raman spectroscopy studies, benchmarking other GLUT1-targeted conjugates against its quantified +90% penetration enhancement [2].

Application

Selection Property

Validation Focus

Brightening serum formulation studies

Monoglucoside identity and high water solubility

Clarity, color stability, and active loading without co-solvents

Prebiotic anti-aging cream research

Prebiotic mechanism and dual melanogenesis regulation

Skin microbiome modulation and brightness endpoint correlation

Anti-pollution neuroprotective product studies

Cytoprotection assay profile and epidermal penetration

Oxidative stress endpoints in relevant skin models

Transdermal delivery research tool

Defined GLUT1 affinity and penetration benchmark

Franz cell / Raman comparison with other glycosylated polyphenols

• [1] Moon, Y.-H. et al. (2006). Enzymatic synthesis and characterization of novel epigallocatechin gallate glucosides. Journal of Molecular Catalysis B: Enzymatic, 40(1-2), 1-7. View Source
• [2] Molecules (2024). Epigallocatechin Gallate Enzymatic Alpha Glucosylation Potentiates Its Skin-Lightening Activity—Involvement of Skin Microbiota. Molecules, 29(22), 5391. View Source
• [3] Gonzalez-Alfonso, J.L., Peñalver, P., Ballesteros, A.O., Morales, J.C., Plou, F.J. (2019). Effect of α-Glucosylation on the Stability, Antioxidant Properties, Toxicity, and Neuroprotective Activity of (–)-Epigallocatechin Gallate. Frontiers in Nutrition, 6, 30. View Source